Cas no 1824324-56-2 (3-Propylglutaric acid, monomethyl ester)

• Product Name: 3-Propylglutaric acid, monomethyl ester
• CAS No: 1824324-56-2
• MF: C₉H₁₆O₄
• MW: 188.220943450928
• CID: 6512138
• PubChem ID: 550227
• Update Time: 2025-06-11

3-Propylglutaric acid, monomethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-(2-Methoxy-2-oxoethyl)hexanoic acid
• ZMJKEEVRMOSAMX-UHFFFAOYSA-N
• EN300-1829797
• SCHEMBL21801004
• 3-(2-Methoxy-2-oxoethyl)hexanoic acid #
• 1824324-56-2
• 3-Propylglutaric acid, monomethyl ester

• Inchi： 1S/C9H16O4/c1-3-4-7(5-8(10)11)6-9(12)13-2/h7H,3-6H2,1-2H3,(H,10,11)
• InChI Key： ZMJKEEVRMOSAMX-UHFFFAOYSA-N
• SMILES： O(C)C(CC(CC(=O)O)CCC)=O

Computed Properties

• Exact Mass: 188.10485899g/mol
• Monoisotopic Mass: 188.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids

Additional information on 3-Propylglutaric acid, monomethyl ester

3-Propylglutaric Acid, Monomethyl Ester

The compound 3-Propylglutaric acid, monomethyl ester (CAS No. 1824324-56-2) is a versatile organic compound with significant applications in various industries. This compound is derived from the esterification of 3-propylglutaric acid and methanol, resulting in a molecule with unique chemical properties. The monomethyl ester functional group imparts specific reactivity and solubility characteristics, making it valuable in chemical synthesis and material science.

Recent studies have highlighted the potential of 3-propylglutaric acid, monomethyl ester in the development of advanced materials. Researchers have explored its role as a precursor for synthesizing high-performance polymers, particularly in the field of thermoplastics and elastomers. The compound's ability to undergo polymerization under controlled conditions has been extensively documented, offering insights into its suitability for industrial applications.

The structure of 3-propylglutaric acid, monomethyl ester consists of a five-carbon chain with a methyl ester group at one end and a propyl substituent at the third carbon position. This configuration not only enhances its stability but also facilitates its use in various chemical reactions. The compound's molecular weight is approximately 176 g/mol, and it exists as a white crystalline solid at room temperature.

One of the most promising areas of research involving 3-propylglutaric acid, monomethyl ester is its application in drug delivery systems. Scientists have investigated its potential as a carrier for hydrophobic drugs due to its ability to form stable emulsions and nanoparticles. The compound's biocompatibility and controlled degradation properties make it an attractive candidate for targeted drug delivery applications.

In addition to its role in materials science and pharmacology, 3-propylglutaric acid, monomethyl ester has also been studied for its environmental impact. Researchers have examined its biodegradability under various conditions and found that it decomposes efficiently in aerobic environments, minimizing its ecological footprint. This attribute is particularly important for industries seeking sustainable alternatives for their chemical processes.

The synthesis of 3-propylglutaric acid, monomethyl ester involves a multi-step process that begins with the oxidation of 1-pentene to form glutaric acid. Subsequent alkylation introduces the propyl group at the third carbon position, followed by esterification with methanol to yield the final product. Recent advancements in catalytic techniques have improved the yield and purity of this synthesis pathway, making it more economically viable for large-scale production.

Another area of interest is the use of 3-propylglutaric acid, monomethyl ester as a precursor for bio-based plastics. With growing concerns over plastic pollution and fossil fuel dependency, researchers are exploring renewable sources for polymer production. The compound's ability to form durable yet biodegradable polymers has positioned it as a key player in the transition towards sustainable materials.

Furthermore, studies have demonstrated the potential of 3-propylglutaric acid, monomethyl ester in enhancing the performance of lubricants and hydraulic fluids. Its excellent thermal stability and compatibility with various base oils make it an ideal additive for improving frictional properties and extending service life in industrial machinery.

The compound's reactivity is not limited to polymerization; it also plays a role in organic synthesis as an intermediate for producing specialty chemicals. For instance, it can be used to synthesize complex molecules with tailored functionalities for applications in agriculture, electronics, and healthcare.

In terms of safety considerations, 3-propylglutaric acid, monomethyl ester exhibits low toxicity when handled appropriately. Occupational exposure limits have been established based on experimental data and regulatory guidelines ensure safe handling practices across industries.

Looking ahead, ongoing research aims to optimize the production processes of 3-propylglutaric acid, monomethyl ester while exploring novel applications across diverse sectors. Its versatility as both a building block and a functional material underscores its importance in modern chemistry.